Cas no 50850-16-3 (4,6-Dimethylpyridine-2,3-diamine)

4,6-Dimethylpyridine-2,3-diamine is a heterocyclic organic compound featuring a pyridine core substituted with methyl groups at the 4 and 6 positions and amino groups at the 2 and 3 positions. This diamine derivative is valued for its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. Its electron-rich aromatic system and bifunctional reactivity make it suitable for constructing fused heterocycles or serving as a ligand in catalytic systems. The compound's structural rigidity and functional group compatibility further enhance its utility in precision chemical applications. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation.

4,6-Dimethylpyridine-2,3-diamine structure

50850-16-3 structure

Product Name:4,6-Dimethylpyridine-2,3-diamine

CAS No:50850-16-3

MF:C₇H₁₁N₃

MW:137.182340860367

MDL:MFCD08436406

CID:55882

PubChem ID:11029902

Update Time:2025-10-29

4,6-Dimethylpyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

- 4,6-Dimethylpyridine-2,3-diamine
- 2,3-DIAMINO-4,6-DIMETHYLPYRIDINE
- 4,6-dimethyl-2,3-Pyridinediamine
- 2,3,5,6-TETRACHLOROISONICOTINONITRILE
- 2,3-Diamino-4,5-dimethylpyridin
- 2,3-diamino-4,5-dimethylpyridine
- 4,6-Dimethyl-pyridin-2,3-diyldiamin
- 4,6-dimethyl-pyridine-2,3-diamine
- AB44982
- 50850-16-3
- Z1198177271
- FT-0722389
- 2,3-diamino-4,6-lutidine
- 2,3-diamino-4,6-dimethyl-pyridine
- CS-0005488
- 3S7NMP3CQ5
- E78533
- MFCD08436406
- 2,3-PYRIDINEDIAMINE, 4,6-DIMETHYL-
- KOFVAOOMAVAGHM-UHFFFAOYSA-N
- BS-49458
- EN300-205204
- DTXSID30452437
- AKOS000278271
- SCHEMBL1279214
- DB-071265
- MDL： MFCD08436406
- Inchi： 1S/C7H11N3/c1-4-3-5(2)10-7(9)6(4)8/h3H,8H2,1-2H3,(H2,9,10)
- InChI Key： KOFVAOOMAVAGHM-UHFFFAOYSA-N
- SMILES： N1C(=C(C(C)=CC=1C)N)N

Computed Properties

Exact Mass: 137.09500
Monoisotopic Mass: 137.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 115
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 64.9Å²

Experimental Properties

Density: 1.145
Boiling Point: 306.474 °C at 760 mmHg
Flash Point: 306.474 °C at 760 mmHg
PSA: 64.93000
LogP: 2.02520

4,6-Dimethylpyridine-2,3-diamine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,6-Dimethylpyridine-2,3-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM129115-1g	4,6-dimethylpyridine-2,3-diamine	50850-16-3	95%	1g	$454	2024-07-16
Chemenu	CM129115-1g	4,6-dimethylpyridine-2,3-diamine	50850-16-3	95%	1g	$356	2021-08-05
Alichem	A029194925-5g	4,6-Dimethylpyridine-2,3-diamine	50850-16-3	95%	5g	$1246.44	2023-09-01
Alichem	A029194925-10g	4,6-Dimethylpyridine-2,3-diamine	50850-16-3	95%	10g	$1889.00	2023-09-01
Alichem	A029194925-25g	4,6-Dimethylpyridine-2,3-diamine	50850-16-3	95%	25g	$3318.66	2023-09-01
Enamine	EN300-205204-0.05g	4,6-dimethylpyridine-2,3-diamine	50850-16-3	95%	0.05g	$155.0	2023-09-16
Enamine	EN300-205204-0.1g	4,6-dimethylpyridine-2,3-diamine	50850-16-3	95%	0.1g	$232.0	2023-09-16
Enamine	EN300-205204-0.25g	4,6-dimethylpyridine-2,3-diamine	50850-16-3	95%	0.25g	$331.0	2023-09-16
Enamine	EN300-205204-0.5g	4,6-dimethylpyridine-2,3-diamine	50850-16-3	95%	0.5g	$524.0	2023-09-16
Enamine	EN300-205204-1.0g	4,6-dimethylpyridine-2,3-diamine	50850-16-3	95%	1.0g	$671.0	2023-07-06

4,6-Dimethylpyridine-2,3-diamine Suppliers

Amadis Chemical Company Limited

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(CAS:50850-16-3)4,6-Dimethylpyridine-2,3-diamine

Order Number:A871438

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:28

Price ($):366.0

Email:sales@amadischem.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

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